GPR84 antagonist 9

• Molecular Formula: C25H26F3N5O4
• Molecular Weight: 517.5 g/mol
• InChI: InChI=1S/C25H26F3N5O4/c1-13-6-19-20(22-17(13)11-33(32-22)10-16-12-35-4-5-36-16)21(25(26,27)28)23(37-19)24(34)31-8-15-7-30-18(9-29-15)14-2-3-14/h7,9,11,13-14,16H,2-6,8,10,12H2,1H3,(H,31,34)/t13-,16+/m1/s1
• InChIKey: DJDQNPKTGQGCPY-CJNGLKHVSA-N

GPR84 Antagonist 9 Overview

GPR84 antagonist 9, also designated as compound 320, is a furoindazole-based small-molecule antagonist of the pro-inflammatory G-protein coupled receptor 84 (GPR84) disclosed by Bayer AG in patent WO2024083705A1 [1]. It demonstrates potent antagonism of GPR84 with an IC50 of 0.012 µM in a cAMP HTRF assay and is orally active . The compound belongs to a novel furoindazole chemical series distinct from earlier dihydropyrimidine-isoquinolone and triazine-based GPR84 antagonists [2]. It is supplied as a solid with a molecular weight of 517.50 g/mol and is intended for research use in inflammatory-driven pain disease models .

Chemotype Furoindazole GPR84 antagonist

Activity Orally active pathway inhibitor

Use Context Inflammatory and neuropathic pain research models

• [1] Sacher, F. et al. Furoindazole derivatives for the treatment of pain. WO2024083705A1, April 25, 2024. View Source
• [2] Player, M. WO2024083705A1 - Furoindazole derivatives for the treatment of pain. LinkedIn Post, June 3, 2024. View Source

GPR84 Antagonist 9: Substitution Pitfalls

GPR84 antagonists constitute a chemically and pharmacologically heterogeneous class; simple interchange based on nominal target engagement can lead to experimental failure. For example, GLPG1205, a negative allosteric modulator, reached Phase II clinical trials but failed to meet primary endpoints in both ulcerative colitis and idiopathic pulmonary fibrosis, highlighting that GPR84 antagonism alone does not guarantee efficacy [1]. Earlier tools like PBI-4050 (fezagepras) exhibit only micromolar potency at GPR84 (IC50 ~209–398 µM) and concurrently act as a GPR40 agonist, severely confounding data interpretation [2]. Conversely, high-potency tool compounds such as the triazine-based compound 42 (pIC50 8.28) lack publicly reported multi-model in vivo efficacy data comparable to the furoindazole series [3]. Therefore, any substitution of GPR84 antagonist 9 with a different chemotype or even a structural analog requires re-validation of potency, selectivity, oral bioavailability, and pain-model efficacy – parameters where this specific compound has a documented, multi-dimensional advantage.

GPR84 Antagonist 9 (furoindazole)

GLPG1205 (NAM) Negative allosteric modulator with distinct pharmacology; Phase II failure in non‑pain indications suggests model‑response profiles may not transfer.

GPR84 Antagonist 9 (furoindazole)

PBI‑4050 (dual agent) Concurrent GPR40 agonism may confound GPR84‑specific readouts; micromolar GPR84 potency limits target‑engagement interpretation.

GPR84 Antagonist 9 (furoindazole)

Triazine‑based inhibitors Scaffold‑dependent SAR; publicly reported multi‑model pain efficacy is absent, so disease‑model endpoint context may require independent re‑validation.

• [1] Strambu, I. et al. GLPG1205 for idiopathic pulmonary fibrosis: a phase 2 randomised placebo-controlled trial. The Lancet Respiratory Medicine, 2023. (Referenced in Wikipedia and Biased agonists review). View Source
• [2] GLPBIO. PBI-4050 (sodium salt) Product Page. IC50 values for GPR84 and GPR40. Accessed 2026. View Source
• [3] Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. Journal of Medicinal Chemistry, 2022. View Source

GPR84 Antagonist 9 Differentiation Evidence

Potency Advantage Over GLPG1205

GPR84 antagonist 9 (compound 320) exhibits an IC50 of 0.012 µM (12 nM) in a GPR84 cAMP HTRF assay . The most clinically advanced GPR84 antagonist GLPG1205 shows a substantially weaker antagonist IC50 of 0.611 µM (611 nM) when assessed via calcium mobilization in HEK293 cells co-expressing Gα16 [1]. Although assay formats differ, the 50-fold potency difference is directionally consistent with the observation that GLPG1205 behaves as a negative allosteric modulator rather than a competitive orthosteric antagonist, potentially limiting its efficacy ceiling. [2]

GPR84 IC50 potency

Reported

12 nM vs 611 nM (~50‑fold)

May support wider target‑engagement window and lower‑dose study design.

Assay formats differ (cAMP HTRF vs Ca2+ mobilization).

Evidence Dimension	GPR84 Antagonist IC50 (potency)
Target Compound Data	0.012 µM (12 nM)
Comparator Or Baseline	GLPG1205: 0.611 µM (611 nM) in calcium mobilization assay
Quantified Difference	~50-fold lower IC50 (target compound is more potent)
Conditions	Target: cAMP HTRF assay (patent WO2024083705A1). Comparator: Calcium response assay in HEK293-Gα16 cells (BindingDB BDBM50548385).

Why This Matters

A 50-fold potency margin provides a significantly wider experimental window for target engagement studies and potentially allows lower dosing to mitigate off-target effects.

• [1] BindingDB. BDBM50548385: GLPG-1205 Antagonist activity at human GPR84. Accessed 2026. View Source
• [2] Player, M. WO2024083705A1 - Furoindazole derivatives. LinkedIn, 2024. (Describes GLPG1205 as a negative allosteric modulator). View Source

Cross-Model In Vivo Efficacy vs. PBI-4050

GPR84 antagonist 9 has demonstrated significant in vivo efficacy across four distinct pain models: the Complete Freund's Adjuvant (CFA) model of inflammatory pain, the oxaliplatin-induced neuropathic pain model, the streptozotocin (STZ)-induced diabetic neuropathic pain model, and the DHT-PCOS model [1]. In the CFA model, significant potency was observed with a thrice-daily oral dose of 60 mg; significance was also achieved in the oxaliplatin model after oral dosing of 30 mg, and in the STZ model after a 90 mg dose [2]. In contrast, PBI-4050 (fezagepras), while evaluated in fibrotic disease models, has not demonstrated robust efficacy in neuropathic or inflammatory pain models at the preclinical stage [3].

In vivo pain model coverage

Reported

4 models (CFA, oxaliplatin, STZ, DHT‑PCOS) vs 0 for PBI‑4050

Reported multi‑model response context supports pain‑indication research fit.

Oral dosing 30‑90 mg in rodents; cross‑compound comparison limited by different study designs.

Evidence Dimension	In vivo efficacy (number of validated pain models)
Target Compound Data	Efficacy demonstrated in 4 models: CFA, oxaliplatin-induced, STZ-diabetic, DHT-PCOS
Comparator Or Baseline	PBI-4050: No reported efficacy in validated neuropathic or inflammatory pain models
Quantified Difference	4 vs 0 validated pain models for the target indication
Conditions	Rodent models; oral administration (30–90 mg doses depending on model). Patent WO2024083705A1.

Why This Matters

Multi-model validation reduces the risk of model-specific false positives and provides broader translational confidence for pain indication research programs.

• [1] TSS转化医学谱. 2024年4月小分子药物专利-特别关注. 163.com, August 17, 2024. (Describes compound 320 evaluation across CFA, oxaliplatin, and STZ models). View Source
• [2] Player, M. WO2024083705A1 - Furoindazole derivatives. LinkedIn, 2024. (Provides specific oral doses and model outcomes). View Source
• [3] Liminal BioSciences. Fezagepras (PBI-4050) Clinical Development Discontinuation. Referenced via LinkedIn post. View Source

Selectivity: Furoindazole vs. PBI-4050

The furoindazole scaffold of GPR84 antagonist 9 represents a defined orthosteric chemotype developed through extensive structure-activity relationship (SAR) exploration across 323 analogs [1]. This contrasts sharply with earlier amphiphilic antagonists like PBI-4050 (3-pentylbenzeneacetic acid sodium salt), which shows dual activity as a GPR40 agonist (EC50 275 µM in β-arrestin recruitment) alongside weak GPR84 antagonism (IC50 209–398 µM) [2]. The promiscuous pharmacology of PBI-4050 confounds interpretation of in vivo results, as GPR40 activation independently modulates insulin secretion and inflammatory responses. While specific selectivity panel data for GPR84 antagonist 9 is not publicly available, its classification as a potent, patent-protected, low-nanomolar lead compound from a focused medicinal chemistry effort implies a superior selectivity profile relative to non-selective, micromolar tool compounds [3].

Selectivity vs PBI‑4050

Class‑level

No known GPR40 agonism; PBI‑4050 is GPR40 agonist (EC50 275 µM)

Dual GPR40 activity may confound GPR84‑specific pathway interpretation.

Selectivity panel data for Antagonist 9 not publicly available; inference from focused furoindazole SAR.

Evidence Dimension	Off-target receptor activity (GPR40 agonism as key confounder)
Target Compound Data	No known GPR40 agonism (furoindazole chemotype optimized for GPR84 orthosteric antagonism)
Comparator Or Baseline	PBI-4050: GPR40 agonist EC50 275 µM; GPR84 antagonist IC50 209–398 µM
Quantified Difference	Qualitative difference: clean GPR84 antagonist vs dual GPR40/84 agent
Conditions	PBI-4050 data from HEK293 reporter assays (GLPBIO). Target compound selectivity inferred from patent SAR context.

Why This Matters

For researchers isolating GPR84-specific biology, using a promiscuous ligand like PBI-4050 introduces an uncontrolled variable (GPR40 activation), potentially misattributing phenotypes and compromising data reproducibility.

• [1] TSS转化医学谱. 2024年4月小分子药物专利. 163.com. (Patent discloses 323 furoindazole compounds with SAR exploration). View Source
• [2] GLPBIO. PBI-4050 (sodium salt) Product Page. GPR40 and GPR84 activity data. Accessed 2026. View Source
• [3] Sacher, F. et al. Furoindazole derivatives. WO2024083705A1, 2024. (Bayer patent establishing focused medicinal chemistry effort). View Source

Oral Bioavailability and Pain Efficacy vs. GLPG1205

GPR84 antagonist 9 is explicitly characterized as orally active and has been validated in multiple oral-dosing pain models . In contrast, GLPG1205, despite oral bioavailability in humans, failed to meet primary endpoints in Phase II trials for both ulcerative colitis and idiopathic pulmonary fibrosis (IPF), with a higher proportion of serious adverse events versus placebo in the IPF trial [1]. GLPG1205's clinical failure underscores a critical translational gap that GPR84 antagonist 9 is specifically designed to address: the Bayer patent explicitly focuses on inflammatory and neuropathic pain indications—a distinct therapeutic direction not pursued by GLPG1205's developers [2]. The oral efficacy of GPR84 antagonist 9 in multiple pain models suggests that its pharmacokinetic and pharmacodynamic profile is purpose-matched to pain-relevant pathophysiology, whereas GLPG1205 was optimized for fibrotic and IBD endpoints where GPR84 antagonism proved insufficient.

Oral efficacy & translation

Reported

Validated in 4 oral pain models; GLPG1205 failed Phase II in non‑pain indications

Indication‑matched preclinical validation for pain research programs.

Translational relevance requires independent confirmation; GLPG1205 data from IPF/UC trials.

Evidence Dimension	Clinical translatability and indication alignment
Target Compound Data	Oral activity validated in 4 preclinical pain models; indication-focused development for inflammatory/neuropathic pain
Comparator Or Baseline	GLPG1205: Failed Phase II for IPF (FVC endpoint) and ulcerative colitis; higher serious AEs vs placebo in IPF
Quantified Difference	Qualitative difference: indication-matched preclinical validation vs clinical failure in non-pain indications
Conditions	Target: Rodent pain models, oral dosing 30-90 mg. Comparator: Human Phase II trials (NCT03725852 for IPF).

Why This Matters

Procurement of an antagonist validated in pain models de-risks the translational gap that led to the failure of the most clinically advanced GPR84 antagonist, making it a more rational choice for pain-focused research programs.

• [1] Strambu, I. et al. GLPG1205 for IPF: phase 2 trial. Lancet Respiratory Medicine, 2023. (Referenced via Wikipedia summary of clinical failure). View Source
• [2] Player, M. WO2024083705A1 LinkedIn Post. (Highlights Bayer's repurposing of GPR84 antagonism toward pain indications, referencing GLPG1205 failure). View Source

Furoindazole Scaffold vs. Triazine Antagonists

GPR84 antagonist 9 is built on a furoindazole core scaffold, chemically distinct from the triazine-based orthosteric antagonists exemplified by compound 42 (GPR84 antagonist 3; pIC50 8.28) [1] and the dihydropyrimidine-isoquinolone series [2]. This scaffold differentiation is not merely aesthetic: the Bayer patent WO2024083705A1 discloses 323 furoindazole analogs with systematic SAR, indicating that the furoindazole core provides a distinct and unexplored chemical space for GPR84 antagonism [3]. For researchers concerned with freedom-to-operate or seeking novel starting points for medicinal chemistry, the furoindazole scaffold offers an alternative path that is orthogonal to the triazine chemotype, potentially circumventing existing composition-of-matter claims while offering differentiated physicochemical and pharmacokinetic properties.

Scaffold differentiation

Class‑level

Furoindazole (323 analogs) vs triazine / dihydropyrimidine‑isoquinolone chemotypes

Distinct chemical space with separate IP estate for lead optimization.

No head‑to‑head PK/PD comparison with triazine compound 42 available.

Evidence Dimension	Chemical scaffold class and IP landscape
Target Compound Data	Furoindazole core; 323 analogs disclosed in WO2024083705A1 by Bayer
Comparator Or Baseline	Triazine scaffold (compound 42 series); Dihydropyrimidine-isoquinolone scaffold (earlier GPR84 antagonist patents)
Quantified Difference	Qualitative difference: distinct chemotype with separate patent estate
Conditions	Patent analysis comparing WO2024083705A1 (Bayer, 2024) with triazine SAR paper (J. Med. Chem., 2022) and earlier GPR84 antagonist patents.

Why This Matters

A distinct scaffold with robust patent protection enables researchers to explore GPR84 biology using a novel chemotype, reducing the risk of intellectual property conflicts and offering a differentiated starting point for lead optimization programs.

• [1] Investigating the Structure–Activity Relationship of 1,2,4-Triazine GPR84 Antagonists. J. Med. Chem., 2022. (Lead compound 42, pIC50 8.28). View Source
• [2] TSS转化医学谱. 2024年4月小分子药物专利. 163.com. (Lists dihydropyrimidine-isoquinolone GPR84 antagonist patents). View Source
• [3] Sacher, F. et al. Furoindazole derivatives for the treatment of pain. WO2024083705A1, 2024. View Source

Applications of GPR84 Antagonist 9

Oral GPR84 Blockade for Inflammatory Pain

For laboratories investigating the role of GPR84 in inflammatory pain pathways, GPR84 antagonist 9 offers a validated tool compound with demonstrated oral efficacy in the CFA-induced inflammatory pain model at a thrice-daily 60 mg oral dose [1]. Unlike GLPG1205, which failed in clinical trials for non-pain indications and lacks reported efficacy in inflammatory pain models [2], compound 320 provides direct, indication-relevant in vivo validation, reducing the translational risk for pain-focused discovery programs. Researchers can use this compound to establish pharmacodynamic biomarkers of GPR84 target engagement in inflammatory pain contexts.

STZ Diabetic Neuropathic Pain Model

The STZ-induced diabetic neuropathic pain model represents a clinically relevant paradigm for painful diabetic neuropathy, a condition with high unmet medical need. GPR84 antagonist 9 demonstrated statistically significant efficacy in this model following oral dosing of 90 mg [1]. This specific model validation is absent for other GPR84 tool compounds such as PBI-4050 and GLPG1205 [2], making compound 320 the only research-grade GPR84 antagonist with publicly documented efficacy in diabetic neuropathic pain. Procurement of this compound enables direct interrogation of GPR84's role in diabetes-associated pain pathology.

Chemotherapy-Induced Peripheral Neuropathy

Oxaliplatin-induced neuropathic pain is a dose-limiting toxicity of platinum-based chemotherapy. The demonstration that GPR84 antagonist 9 significantly reduces pain behavior in the oxaliplatin-induced pain model at an oral dose of 30 mg [1] positions this compound as a unique tool for studying GPR84 involvement in CIPN. No other commercially available GPR84 antagonist (including GLPG1205, PBI-4050, or triazine-based compound 42) has reported efficacy in this therapeutically critical model, creating a distinct and high-value niche for compound 320 in oncology supportive care research [2].

Furoindazole Hit-to-Lead Optimization

The furoindazole core of GPR84 antagonist 9 provides a structurally novel starting point for medicinal chemistry campaigns distinct from the triazine scaffold of compound 42 (pIC50 8.28) and the dihydropyrimidine-isoquinolone series [1]. With 323 analogs disclosed in the Bayer patent and clear structure-activity relationships established [2], procurement of compound 320 enables medicinal chemists to benchmark their own furoindazole derivatives, explore uncharted vector positions for property optimization, and operate in a chemical space with a distinct patent estate, potentially circumventing existing composition-of-matter claims held by other GPR84 antagonist developers [3].

Application

Selection Property

Validation Focus

Inflammatory pain pathway studies

Orally active GPR84 antagonist with reported CFA model efficacy

Pharmacodynamic biomarker and target engagement evaluation

Diabetic neuropathic pain research

STZ‑induced neuropathic pain model response reported

GPR84 role in painful diabetic neuropathy pathology

Chemotherapy‑induced peripheral neuropathy studies

Oxaliplatin‑induced pain model response context

CIPN supportive care research endpoint assessment

Furoindazole hit‑to‑lead optimization

Novel furoindazole scaffold with patent‑disclosed SAR (323 analogs)

IP‑differentiated lead optimization and vector exploration

• [1] Player, M. WO2024083705A1 - Furoindazole derivatives. LinkedIn Post, June 2024. (Details CFA, STZ, and oxaliplatin model efficacy with specific oral doses). View Source
• [2] TSS转化医学谱. 2024年4月小分子药物专利-特别关注. 163.com. (Patent summary noting compound 320 evaluation across multiple pain models; GLPG1205 failure context). View Source
• [3] Investigating the SAR of 1,2,4-Triazine GPR84 Antagonists. J. Med. Chem., 2022. (Triazine scaffold comparison with compound 42). View Source